Cas no 557771-59-2 (9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine)

9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine structure
557771-59-2 structure
Product Name:9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine
CAS No:557771-59-2
MF:C28H32BrN5O4Si
MW:610.574286460876
CID:6969040
PubChem ID:11157777
Update Time:2025-08-13

9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine
    • SCHEMBL29832462
    • 557771-59-2
    • SCHEMBL19128802
    • Inchi: 1S/C28H32BrN5O4Si/c1-18(35)37-24-22(29)21(38-27(24)34-17-33-23-25(30)31-16-32-26(23)34)15-36-39(28(2,3)4,19-11-7-5-8-12-19)20-13-9-6-10-14-20/h5-14,16-17,21-22,24,27H,15H2,1-4H3,(H2,30,31,32)/t21-,22+,24-,27-/m1/s1
    • InChI Key: VZIAPPYDHZEZJG-JVOXNHGTSA-N
    • SMILES: Br[C@@H]1[C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O[C@@H]1CO[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C)OC(C)=O

Computed Properties

  • Exact Mass: 609.14069Da
  • Monoisotopic Mass: 609.14069Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 9
  • Complexity: 819
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114Ų

9-[2-0-Acetyl-3-bromo-3-deoxy-5-0-[(1,1dimethylethyl)diphenylsilyl]-B-D-xylofuranosyl]-9Hpurin-6-amine Related Literature

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